1-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)carbonyl]-4-pyrimidin-2-yl-1,4-diazepane

• IUPAC Name: (8-methoxy-3,4-dihydro-2H-chromen-3-yl)-(4-pyrimidin-2-yl-1,4-diazepan-1-yl)methanone
• InChI: InChI=1S/C20H24N4O3/c1-26-17-6-2-5-15-13-16(14-27-18(15)17)19(25)23-9-4-10-24(12-11-23)20-21-7-3-8-22-20/h2-3,5-8,16H,4,9-14H2,1H3
• InChI Key: GLYBEGGVGRCFMK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OCC(C2)C(=O)N3CCCN(CC3)C4=NC=CC=N4
• Molecular Formula: C20H24N4O3
• Molecular Weight: 368.4 g/mol

Description

1-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)carbonyl]-4-pyrimidin-2-yl-1,4-diazepane is a useful research compound. Its molecular formula is C20H24N4O3 and its molecular weight is 368.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 368.18484064 g/mol and the complexity rating of the compound is 500. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chromene Derivatives in Photovoltaic Applications

Chromene derivatives have been studied for their electronic and photovoltaic properties, indicating their potential use in dye-sensitized solar cells (DSSCs). For instance, compounds based on 2H-chromen-2-one derivatives have shown promise as photosensitizers in solar cell applications, demonstrating the ability to improve photoelectric conversion efficiency through structural modification. This suggests that the chromene component of the target compound could offer valuable photovoltaic properties, potentially making it suitable for use in solar energy harvesting technologies (Gad, Kamar, & Mousa, 2020).

Pyrimidine-Based Heterocyclic Compounds

Pyrimidine-based heterocyclic compounds have been synthesized and explored for various biological activities. Their structural diversity and biological relevance make them suitable for pharmaceutical chemistry, including antibacterial, fungicidal activities, and potential antiviral properties against targets like the SARS-CoV-2 main protease (Mpro). This highlights the potential of the pyrimidinyl segment of the compound in contributing to medicinal chemistry and drug design, especially in developing treatments against infectious diseases (Mohareb & Abdo, 2021).

Diazepane Rings in Chemical Synthesis

Diazepane rings, integral to the target compound, are involved in nucleophile-dependent diastereoselectivity reactions, facilitating the synthesis of various polysubstituted tetrahydro-1H-1,3-diazepin-2-ones. The versatility of these reactions, based on the nucleophile used, underscores the synthetic utility of diazepane-containing compounds in creating complex molecular structures with potential applications in medicinal chemistry and material science (Fesenko et al., 2015).

Mechanism of Action

The mechanism of action of coumarins can vary widely depending on their specific structure and the biological system in which they are acting. For example, some coumarins have been tested for anti-HIV, anticancer, anti-microbial, anti-tumor, antioxidant, anti-Alzheimer, anti-tuberculosis, anti-platelet activity, COX inhibitors, anti-inflammatory, anti-asthmatic, anti-viral and DNA gyrase inhibitors.

Safety and Hazards

The safety and hazards associated with coumarins also depend on their specific structure. Some coumarins are used in medications and are generally safe, while others can be toxic.

Future Directions

Given the wide range of biological activities exhibited by coumarins, there is considerable interest in developing new synthetic methods and exploring new biological applications. The development of green synthetic methods is particularly of interest.